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Compound of Interest

Compound Name: Medinal

Cat. No.: B1225748

Get Quote

For immediate reference, it is critical to recognize that "Medinal" is a brand name for Barbital

(also known as Veronal), a barbiturate classified as a controlled substance.[1][2] As such, its

disposal is strictly regulated and requires specialized procedures to ensure safety,

environmental protection, and compliance with the law.

This guide provides essential safety and logistical information for the proper disposal of

Medinal (Barbital) in a laboratory setting. Adherence to these procedures is mandatory to

mitigate risks of environmental contamination and potential for misuse.

Core Disposal Principle: Non-Retrievable State
The primary objective in the disposal of controlled substances like Barbital is to render them

"non-retrievable," meaning they are permanently altered to an unusable state.[3] The U.S. Drug

Enforcement Administration (DEA) recognizes incineration as the principal method to achieve

this standard.[3] Therefore, direct disposal of Medinal into regular trash or down the drain is

strictly prohibited.[4]
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For clarity and quick reference, the following table summarizes key information regarding the

disposal of Medinal (Barbital).

Parameter Value/Instruction Source

Chemical Name
Barbital (5,5-diethylbarbituric

acid)
PubChem

Synonyms Medinal, Veronal PubChem, Semantic Scholar

Regulatory Body
U.S. Drug Enforcement

Administration (DEA)
Benchchem

Primary Disposal Method Incineration Benchchem

Recommended Vendor

Licensed Hazardous Waste

Disposal Company or DEA-

Registered Reverse Distributor

Benchchem

Required Documentation
DEA Form 41 (for surrendered

drugs)
Benchchem

Record Retention Minimum of two years Benchchem

Experimental Protocols for Safe Handling and
Disposal
While specific experimental protocols for the disposal of Medinal are not publicly detailed due

to the hazardous and regulated nature of the substance, the following procedural steps,

derived from safety data sheets and regulatory guidelines, must be followed.

Personal Protective Equipment (PPE): Before handling Medinal, laboratory personnel must be

equipped with standard personal protective equipment, including:

Safety glasses

Laboratory coat

Gloves
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Spill Management: In the event of a spill:

Handling of the spilled compound should occur in a well-ventilated area to minimize

inhalation risk.

The material should be collected using spark-proof tools.

The collected material must be placed in a sealed, appropriate container for disposal.

Step-by-Step Disposal Procedure:

Segregation and Identification: Isolate all Medinal waste from other laboratory waste

streams. This includes unused or expired products, contaminated labware (e.g., vials,

gloves, bench paper), and any residual amounts. The waste container must be clearly

labeled as "Hazardous Waste - Barbital" and include the appropriate hazard symbols.

Engage a Licensed Professional Service: The disposal of Medinal must be handled by a

licensed and registered professional service.[3] These services are equipped to manage,

transport, and dispose of controlled and hazardous substances in compliance with all federal

and state regulations.[3]

Documentation: Proper documentation is a critical component of the disposal process. A

DEA Form 41 must be completed for surrendered drugs. This form requires the signatures of

two authorized employees who witness the process.[3] For certain schedules of controlled

substances, a DEA Form 222 may be necessary for the transfer.[3]

Record Keeping: A copy of all disposal documentation must be retained for a minimum of

two years.[3]

Residual Amounts: For non-recoverable residual amounts of Medinal (e.g., the residue in an

"empty" vial that cannot be drawn out with a syringe), direct disposal into a biohazard sharps

container may be permissible in some jurisdictions.[3] However, it is imperative to confirm

this with your institution's environmental health and safety office and the licensed disposal

vendor.
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The following diagram illustrates the logical workflow for the proper disposal of Medinal
(Barbital).

Medinal (Barbital) Disposal Workflow

On-Site Procedures Professional Disposal Post-Disposal

Identify Medinal Waste Segregate and Label ContainerIsolate Wear Appropriate PPEHandle Store SecurelyPrepare for Pickup Contact Licensed Disposal VendorSchedule Pickup Complete DEA Form 41Initiate Transfer Waste to VendorDocument IncinerationTransport Retain Documentation (min. 2 years) Update Chemical Inventory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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